Cas no 26638-01-7 (Benzenedicarboxylicacid, C,C'-dimethyl ester)

Benzenedicarboxylicacid, C,C'-dimethyl ester structure
26638-01-7 structure
Product Name:Benzenedicarboxylicacid, C,C'-dimethyl ester
CAS No:26638-01-7
MF:C30H30O12
MW:582.552010059357
CID:258267
PubChem ID:33563
Update Time:2025-04-19

Benzenedicarboxylicacid, C,C'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenedicarboxylicacid, C,C'-dimethyl ester
    • dimethyl benzene-1,2-dicarboxylate,dimethyl benzene-1,3-dicarboxylate,dimethyl benzene-1,4-dicarboxylate
    • DIMETHYL BENZENEDICARBOXYLATE
    • 26638-01-7
    • DTXSID70181178
    • Inchi: 1S/3C10H10O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2;1-13-9(11)7-4-3-5-8(6-7)10(12)14-2;1-13-9(11)7-5-3-4-6-8(7)10(12)14-2/h3*3-6H,1-2H3
    • InChI Key: LYMMFQAKPGXADS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=CC=1C(=O)OC)=O.O(C)C(C1C=CC=C(C(=O)OC)C=1)=O.O(C)C(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 582.1737
  • Monoisotopic Mass: 582.173726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 12
  • Complexity: 595
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158

Experimental Properties

  • Boiling Point: 285°C at 760 mmHg
  • Flash Point: 148°C
  • PSA: 157.8

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